Cas no 793689-83-5 (4-{2-[4-(2-Phenylethenesulfonyl)piperazin-1-yl]acetyl}-1,2,3,4-tetrahydroquinoxalin-2-one)

• Product Name: 4-{2-[4-(2-Phenylethenesulfonyl)piperazin-1-yl]acetyl}-1,2,3,4-tetrahydroquinoxalin-2-one
• CAS No: 793689-83-5
• MF: C₂₂H₂₄N₄O₄S
• MW: 440.515363693237
• CID: 6241246
• PubChem ID: 2555891
• Update Time: 2025-09-25

4-{2-[4-(2-Phenylethenesulfonyl)piperazin-1-yl]acetyl}-1,2,3,4-tetrahydroquinoxalin-2-one Chemical and Physical Properties

Names and Identifiers

• 793689-83-5
• EN300-26600443
• 4-{2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]acetyl}-1,2,3,4-tetrahydroquinoxalin-2-one
• Z46270167
• 4-{2-[4-(2-Phenylethenesulfonyl)piperazin-1-yl]acetyl}-1,2,3,4-tetrahydroquinoxalin-2-one

• Inchi： 1S/C22H24N4O4S/c27-21-16-26(20-9-5-4-8-19(20)23-21)22(28)17-24-11-13-25(14-12-24)31(29,30)15-10-18-6-2-1-3-7-18/h1-10,15H,11-14,16-17H2,(H,23,27)/b15-10+
• InChI Key： FKYPUIWXTGIRHF-XNTDXEJSSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N1CCN(CC(N2C3C=CC=CC=3NC(C2)=O)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 440.15182643g/mol
• Monoisotopic Mass: 440.15182643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 98.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-piperazineacetamides